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Compound of Interest

Compound Name: 4-Iodo-3-methyl-1H-pyrazole

Cat. No.: B103845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and

potential applications of iodo-methyl-pyrazoles, with a focus on isomers of 4-Iodo-3-methyl-
1H-pyrazole. While direct experimental data for 4-Iodo-3-methyl-1H-pyrazole is not readily

available in public literature, this document details the properties and synthesis of closely

related, and often isomeric, compounds that are crucial for research and development in

medicinal chemistry and materials science. The pyrazole scaffold is a significant

pharmacophore, and its halogenated derivatives are key intermediates in the synthesis of a

wide range of biologically active molecules.[1]

Core Compound and Isomer Identification
Direct synthesis and characterization data for 4-Iodo-3-methyl-1H-pyrazole are scarce in the

reviewed literature. However, the existence of this substitution pattern is confirmed by the

availability of derivatives such as Methyl 4-iodo-3-methyl-1H-pyrazole-5-carboxylate (CAS

No. 1290964-42-9).[2]

This guide will focus on the following well-characterized and synthetically accessible isomers

and related compounds, providing a valuable resource for researchers working with this class

of molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b103845?utm_src=pdf-interest
https://www.benchchem.com/product/b103845?utm_src=pdf-body
https://www.benchchem.com/product/b103845?utm_src=pdf-body
https://www.benchchem.com/product/b103845?utm_src=pdf-body
https://www.benchchem.com/pdf/4_iodo_1_methyl_1H_pyrazol_3_amine_chemical_properties.pdf
https://www.benchchem.com/product/b103845?utm_src=pdf-body
https://www.benchchem.com/product/b103845?utm_src=pdf-body
https://www.bldpharm.com/products/1290964-42-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of Selected Iodo-
Methyl-Pyrazoles and Related Compounds

Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
Form

Melting
Point (°C)

4-Iodo-1-

methyl-1H-

pyrazole

39806-90-1 C4H5IN2 208.00 Solid 59-64

3-Iodo-1-

methyl-1H-

pyrazole

92525-10-

5[3]
C4H5IN2 208.00[3] - -

4-Iodo-1,3,5-

trimethyl-1H-

pyrazole

51660-65-

2[4]
C6H9IN2 236.05[4] - -

4-

Iodopyrazole
3469-69-0[5] C3H3IN2 193.97[5] Solid 108-110[5]

4-Iodo-3-

trifluoromethy

l-1H-pyrazole

866638-72-4 C4H2F3IN2 261.97 Solid -

4-iodo-3-

methyl-5-(1-

pyrrolidinylme

thyl)-1H-

pyrazole

Not Available C9H14IN3 291.135[6] - -

Synthesis of Iodo-Methyl-Pyrazoles
The synthesis of iodo-methyl-pyrazoles can be achieved through various synthetic routes,

primarily involving the iodination of a pre-formed pyrazole ring or the cyclization of appropriately

substituted precursors.

Iodination of Methyl-Pyrazoles
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A common strategy for the synthesis of 4-iodo-pyrazoles involves the direct iodination of the

corresponding pyrazole. For instance, 1-methyl-4-iodopyrazole can be synthesized from 1-

methylpyrazole.

Experimental Protocol: Synthesis of 1-Methyl-4-iodopyrazole[7]

Mixing of Reactants: 1-methylpyrazole and iodine are mixed.

Heating: The mixture is heated to a temperature between 40-80 °C.

Addition of Oxidant: An aqueous solution of an oxidant (e.g., nitric acid, iodic acid, hydrogen

peroxide) is added dropwise to the reaction mixture. The oxidant reacts with the hydrogen

iodide generated during the reaction to produce more iodine, driving the reaction to

completion.

Neutralization: After the reaction is complete, an alkaline solution (e.g., sodium hydroxide) is

added to adjust the pH to 6-8.

Crystallization: The solution is cooled to induce crystallization of the product, which is then

collected by filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/CN111205226A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process Product

1-Methylpyrazole

Mixing and Heating
(40-80 °C)Iodine

Oxidant

Iodination Reaction Neutralization
(pH 6-8)

Cooling and
Crystallization 1-Methyl-4-iodopyrazole

Reactants

Process Product

Ethyl 3-iodo-4-methyl-1H-pyrazole

N-H Protection Reaction
(CH2Cl2, 28-33 °C -> RT)Ethyl vinyl ether

TFA (catalytic)

Column Chromatography 1-(1-Ethoxyethyl)-3-iodo-
4-methyl-1H-pyrazole
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Anti-inflammatory Anticancer Antimicrobial Materials Science
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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